Cas no 316381-49-4 (1,2-Ethanediamine, N-(phenylmethyl)-N,N',N'-tris(2-pyridinylmethyl)-)
316381-49-4 structure
Product Name:1,2-Ethanediamine, N-(phenylmethyl)-N,N',N'-tris(2-pyridinylmethyl)-
CAS No:316381-49-4
MF:C27H29N5
MW:423.552665472031
CID:1448062
Update Time:2024-08-25
1,2-Ethanediamine, N-(phenylmethyl)-N,N',N'-tris(2-pyridinylmethyl)- Chemical and Physical Properties
Names and Identifiers
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- 1,2-Ethanediamine, N-(phenylmethyl)-N,N',N'-tris(2-pyridinylmethyl)-
- 1,2-Ethanediamine, N1-(phenylmethyl)-N1,N2,N2-tris(2-pyridinylmethyl)-
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- Inchi: 1S/C27H29N5/c1-2-10-24(11-3-1)20-31(21-25-12-4-7-15-28-25)18-19-32(22-26-13-5-8-16-29-26)23-27-14-6-9-17-30-27/h1-17H,18-23H2
- InChI Key: XFPQKNUNOWTQHH-UHFFFAOYSA-N
- SMILES: C(N(CC1=CC=CC=C1)CC1=NC=CC=C1)CN(CC1=NC=CC=C1)CC1=NC=CC=C1
Computed Properties
- Exact Mass: 423.24257
Experimental Properties
- Density: 1.161±0.06 g/cm3(Predicted)
- Boiling Point: 536.6±45.0 °C(Predicted)
- PSA: 45.15
- pka: 5.38±0.50(Predicted)
1,2-Ethanediamine, N-(phenylmethyl)-N,N',N'-tris(2-pyridinylmethyl)- Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
316381-49-4 (1,2-Ethanediamine, N-(phenylmethyl)-N,N',N'-tris(2-pyridinylmethyl)-) Related Products
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